Cas no 1858417-47-6 (2-Methylpyrimidine-5-sulfonamide)

• Product Name: 2-Methylpyrimidine-5-sulfonamide
• CAS No: 1858417-47-6
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• CID: 5701296
• PubChem ID: 57674750
• Update Time: 2025-10-21

2-Methylpyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinesulfonamide, 2-methyl-
• EN300-1452588
• SCHEMBL13826164
• 2-methylpyrimidine-5-sulfonamide
• 1858417-47-6
• 2-Methylpyrimidine-5-sulfonamide

• Inchi： 1S/C5H7N3O2S/c1-4-7-2-5(3-8-4)11(6,9)10/h2-3H,1H3,(H2,6,9,10)
• InChI Key： NZCKEBPOFCFZIU-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(S(N)(=O)=O)C=N1

Computed Properties

• Exact Mass: 173.02589765g/mol
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 355.8±34.0 °C(Predicted)
• pka: 8.91±0.60(Predicted)

Additional information on 2-Methylpyrimidine-5-sulfonamide

Recent Advances in the Study of 2-Methylpyrimidine-5-sulfonamide (CAS: 1858417-47-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Methylpyrimidine-5-sulfonamide (CAS: 1858417-47-6) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered significant attention due to its unique structural features, which enable diverse interactions with biological targets. Recent studies have explored its potential as a kinase inhibitor, with particular focus on its ability to modulate key signaling pathways involved in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Methylpyrimidine-5-sulfonamide exhibits selective inhibition against several tyrosine kinases, including EGFR and VEGFR-2, with IC50 values in the low micromolar range. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity, leading to derivatives with improved pharmacokinetic properties. Molecular docking simulations revealed that the sulfonamide moiety plays a crucial role in binding to the ATP pocket of target kinases.

In parallel research, the compound's potential as an antimicrobial agent has been investigated. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that 2-Methylpyrimidine-5-sulfonamide derivatives show potent activity against drug-resistant bacterial strains, particularly MRSA and ESBL-producing E. coli. The mechanism of action appears to involve inhibition of dihydropteroate synthase (DHPS), a key enzyme in bacterial folate biosynthesis. This dual functionality as both kinase inhibitor and antimicrobial agent makes this scaffold particularly valuable for drug development.

The synthetic accessibility of 2-Methylpyrimidine-5-sulfonamide has also been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described a scalable, high-yield synthesis route using continuous flow chemistry, addressing previous challenges in large-scale production. This technological advancement has facilitated more extensive preclinical evaluation of the compound and its derivatives.

Current research directions include exploring the compound's potential in combination therapies and its application in targeted drug delivery systems. Preliminary results from animal models suggest that 2-Methylpyrimidine-5-sulfonamide-based prodrugs can achieve enhanced tumor penetration while minimizing off-target effects. These developments position this chemical scaffold as a versatile platform for the development of next-generation therapeutics across multiple disease areas.